Cas no 84788-23-8 (1,1,4,7-tetramethyldecahydro-1H-cyclopropa[e]azulen-4-yl isocyanide)

1,1,4,7-tetramethyldecahydro-1H-cyclopropa[e]azulen-4-yl isocyanide structure
84788-23-8 structure
Product Name:1,1,4,7-tetramethyldecahydro-1H-cyclopropa[e]azulen-4-yl isocyanide
CAS No:84788-23-8
MF:C16H25N
MW:231.376404523849
CID:1827966
PubChem ID:158715
Update Time:2025-04-21

1,1,4,7-tetramethyldecahydro-1H-cyclopropa[e]azulen-4-yl isocyanide Chemical and Physical Properties

Names and Identifiers

    • 1,1,4,7-tetramethyldecahydro-1H-cyclopropa[e]azulen-4-yl isocyanide
    • 1H-Cycloprop(e)azulene, decahydro-4-isocyano-1,1,4,7-tetramethyl-
    • 4-isocyano-1,1,4,7-tetramethyl-2,3,4a,5,6,7,7a,7b-octahydro-1aH-cyclopropa[e]azulene
    • DTXSID901005080
    • 4-Isocyano-1,1,4,7-tetramethyldecahydro-1H-cyclopropa[e]azulene
    • 84788-23-8
    • Inchi: 1S/C16H25N/c1-10-6-7-11-13(10)14-12(15(14,2)3)8-9-16(11,4)17-5/h10-14H,6-9H2,1-4H3
    • InChI Key: HCMIWXOMUXFUFJ-UHFFFAOYSA-N
    • SMILES: [N+](#[C-])C1(C)CCC2C(C)(C)C2C2C(C)CCC21

Computed Properties

  • Exact Mass: 231.198699802g/mol
  • Monoisotopic Mass: 231.198699802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 4.4Ų
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